![molecular formula C22H23N3O4S B2354702 4-(phenylsulfonyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)butanamide CAS No. 941966-99-0](/img/structure/B2354702.png)
4-(phenylsulfonyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(phenylsulfonyl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C22H23N3O4S and its molecular weight is 425.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Compounds with 1,3,4-oxadiazole and phenylsulfonyl groups have been extensively explored for their anticancer properties. Research by Ravichandiran et al. (2019) demonstrated that certain naphthoquinone derivatives containing a phenylaminosulfanyl moiety exhibit potent cytotoxic activity against various human cancer cell lines, such as A549 (lung cancer), HeLa (cervical cancer), and MCF-7 (breast cancer). These compounds were found to induce apoptosis and cell cycle arrest at the G1 phase, highlighting their potential as anticancer agents (Ravichandiran et al., 2019).
Antimicrobial and Antitubercular Agents
Sulfonyl derivatives, especially those integrated with 1,3,4-oxadiazole and thiazole moieties, have shown significant antimicrobial and antitubercular activities. Kumar et al. (2013) synthesized a series of sulfonyl derivatives that displayed moderate to significant antibacterial and antifungal activities, with some compounds being identified as excellent antitubercular molecules against Mycobacterium tuberculosis H37Rv (Kumar et al., 2013).
Enzyme Inhibition for Drug Design
The structural motif of 1,3,4-oxadiazole, particularly when combined with sulfonyl groups, has been associated with potent urease inhibition. Nazir et al. (2018) detailed the synthesis of novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides, demonstrating strong in vitro inhibitory potential against the urease enzyme. This suggests their relevance in designing therapeutic agents targeting specific enzymatic pathways (Nazir et al., 2018).
Advanced Material Applications
Beyond pharmaceutical applications, compounds featuring phenylsulfonyl and oxadiazole groups may contribute to the development of advanced materials. For instance, Chen et al. (2006) explored the synthesis of novel side-chain-sulfonated polyimides, demonstrating their potential in creating flexible and tough membranes with high mechanical strength and proton conductivity, pertinent to fuel cell technologies (Chen et al., 2006).
Antibacterial Activity Against Plant Pathogens
Sulfone derivatives with 1,3,4-oxadiazole moieties have also been investigated for their antibacterial activities against plant pathogens. Shi et al. (2015) reported that certain sulfone derivatives exhibited good antibacterial activities against rice bacterial leaf blight, indicating their potential in agricultural applications (Shi et al., 2015).
Properties
IUPAC Name |
4-(benzenesulfonyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]butanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4S/c26-20(11-6-14-30(27,28)19-9-2-1-3-10-19)23-22-25-24-21(29-22)18-13-12-16-7-4-5-8-17(16)15-18/h1-3,9-10,12-13,15H,4-8,11,14H2,(H,23,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVYUCQAAOPBYHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)C3=NN=C(O3)NC(=O)CCCS(=O)(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.